Cas no 97316-51-3 (4-cyano-3-Pyridinecarboxylic acid ethyl ester)

4-cyano-3-Pyridinecarboxylic acid ethyl ester structure

97316-51-3 structure

Product Name:4-cyano-3-Pyridinecarboxylic acid ethyl ester

CAS No:97316-51-3

Molecular Formula:C₉H₈N₂O₂

Molecular Weight:176.17202

CID:1123428

PubChem ID:302491

4-cyano-3-Pyridinecarboxylic acid ethyl ester Properties

Names and Identifiers

- 4-cyano-3-Pyridinecarboxylic acid ethyl ester
- ethyl 4-cyanopyridine-3-carboxylate
- NSC187563
- ETHYL4-CYANONICOTINATE
- DTXSID30307099
- NSC-187563
- AB76338
- 97316-51-3
- ETHYL 4-CYANONICOTINATE
- +Expand
- InChIKey： LKJBJQQYCFZTEF-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H8N2O2/c1-2-13-9(12)8-6-11-4-3-7(8)5-10/h3-4,6H,2H2,1H3
- SMILES： CCOC(=O)C1=C(C=CN=C1)C#N

Computed Properties

Exact Mass: 176.058577502g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 176.058577502g/mol
Heavy Atom Count: 13
Complexity: 231
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 63Å²

4-cyano-3-Pyridinecarboxylic acid ethyl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2046305-1g	Ethyl 4-cyanonicotinate	97316-51-3		1g	￥4393.00

4-cyano-3-Pyridinecarboxylic acid ethyl ester Synthesis

Synthetic Circuit 1

617-35-6

100-48-1

97316-51-3

97316-54-6

97316-53-5

97316-52-4

97316-50-2

Reaction Conditions

1.1 Reagents: Sulfuric acid , Ferrous sulfate , Hydrogen peroxide Solvents: Water

Reference

: Decisive increase of regioselectivity in radical substitutions: Minisci reaction in the two-phase system

Heinisch, Gottfried; Loetsch, Gerhard; Vieboeck, Franz, Angewandte Chemie, 1985, 97(8), 694-5

4-cyano-3-Pyridinecarboxylic acid ethyl ester Raw materials

4-cyano-3-Pyridinecarboxylic acid ethyl ester Preparation Products

4-cyano-3-Pyridinecarboxylic acid ethyl ester Related Literature

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J. Chem. Soc. C, 1969, 1690-1692
2. Palladium-catalyzed enantioselective C(sp2)–H arylation of ferrocenyl ketones enabled by a chiral transient directing group†

Jiancong Xu,Yang Liu,Jinling Zhang,Xiaohua Xu,Zhong Jin Chem. Commun., 2018,54, 689-692
3. Immobilization of Ni(ii) complex on the surface of mesoporous modified-KIT-6 as a new, reusable and highly efficient nanocatalyst for the synthesis of tetrazole and pyranopyrazole derivatives†

Mitra Darabi,Mohsen Nikoorazm,Bahman Tahmasbi,Arash Ghorbani-Choghamarani RSC Adv., 2023,13, 12572-12588
4. Black-phosphorus crystal growth model deduced from the product distribution state under different process factors†

Wanying Liu,Yabo Zhu,Sheng Chen,Xiaokuan Ban,Xu Gu,Feng Hu,Lingchang Wang,Wenyuan Du CrystEngComm, 2023,25, 4470-4479
5. A pyridinium anionic ring-opening reaction applied to the stereodivergent syntheses of Piperaceae natural products†

Karoline G. Primdahl,Jens M. J. Nolsøe,Marius Aursnes Org. Biomol. Chem., 2020,18, 9050-9059
6. A study of the electronic structure and structural stability of Gd2Ti2O7 based glass-ceramic composites†

Esther Rani Aluri,Andrew P. Grosvenor RSC Adv., 2015,5, 80939-80949
7. Discovery of a novel small molecular peptide that disrupts helix 34 of bacterial ribosomal RNA†

Keshav GC,Davidnhan To,Kumudie Jayalath,Sanjaya Abeysirigunawardena RSC Adv., 2019,9, 40268-40276
8. Decavanadate interactions with actin: cysteineoxidation and vanadyl formation

Rui O. Duarte,José J. G. Moura Dalton Trans., 2009, 7985-7994
9. Oligo-ethylene-glycol based thin-film composite nanofiltration membranes for effective separation of mono-/di-valent anions†

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10. Molecular effects of encapsulation of glucose oxidase dimer by graphene†

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97316-51-3 (4-cyano-3-Pyridinecarboxylic acid ethyl ester) Related Products

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(CAS:97316-51-3)4-cyano-3-Pyridinecarboxylic acid ethyl ester

Purity:95%+

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